Cas no 1267185-46-5 ((1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1267185-46-5
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5565035
• PubChem ID: 82205946
• Update Time: 2025-05-22

(1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1267185-46-5
• EN300-1593269
• (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C10H19N3O/c1-3-4-5-6-7-13-9(2)10(8-14)11-12-13/h14H,3-8H2,1-2H3
• InChI Key： OOYNMMLKCUWDDX-UHFFFAOYSA-N
• SMILES： OCC1=C(C)N(CCCCCC)N=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol

The Compound CAS No. 1267185-46-5: (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol

The compound with CAS No. 1267185-46-5, commonly referred to as (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol, is a fascinating molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and materials science. The triazole ring system in this molecule is particularly notable for its stability and reactivity under certain conditions.

Recent studies have highlighted the potential of (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol as a versatile building block in organic synthesis. Its structure features a hexyl chain attached to the triazole ring, which introduces hydrophobicity and enhances its solubility in organic solvents. This property makes it an attractive candidate for applications in drug delivery systems and polymer chemistry.

One of the most promising areas of research involving this compound is its role in click chemistry reactions. The triazole moiety is known to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable covalent bonds with high efficiency. This has led to its use in the synthesis of complex molecules, including those with potential pharmacological activity.

Moreover, the methanol group attached to the triazole ring provides additional functionalization opportunities. This group can undergo various transformations, such as oxidation to form carboxylic acids or esters, further expanding the versatility of this compound in synthetic routes. Recent advancements in catalytic methods have also allowed for more efficient syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol has shown potential in the development of novel materials with tailored properties. For instance, its ability to form supramolecular assemblies through non-covalent interactions has been explored for use in self-healing polymers and stimuli-responsive materials. These applications are particularly relevant in fields such as electronics and biotechnology.

Another area where this compound has demonstrated promise is in analytical chemistry. Its unique structure allows for selective recognition of certain analytes through molecular imprinting techniques. This has led to its use in the development of sensors and diagnostic tools with high sensitivity and specificity.

From a sustainability perspective, researchers have been exploring greener synthesis methods for (1-hexyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol. By utilizing renewable feedstocks and catalytic systems that minimize waste generation, these approaches aim to reduce the environmental footprint associated with its production.

In conclusion, (1-hexyl-5-methyl-1H-1,2,3-triazol